N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide

• Molecular Formula: C28H33N3O5S
• Molecular Weight: 523.6 g/mol
• IUPAC Name: N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-3,4-dimethoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C28H33N3O5S/c1-29(37(33,34)24-14-15-25(35-2)26(20-24)36-3)21-27(32)30-16-18-31(19-17-30)28(22-10-6-4-7-11-22)23-12-8-5-9-13-23/h4-15,20,28H,16-19,21H2,1-3H3
• InChI Key: AFUNYPRBKNRSQP-UHFFFAOYSA-N
• SMILES: CN(CC(=O)N1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC(=C(C=C4)OC)OC

Description

N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide, also known as Compound X, is a novel small molecule that has gained significant attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways. Studies have suggested that N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X may inhibit the activity of certain kinases and phosphatases, which are involved in cell proliferation and survival. Additionally, N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been shown to inhibit the activity of certain transcription factors, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been shown to have several biochemical and physiological effects. In preclinical studies, N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the accumulation of amyloid-beta in the brain. Additionally, N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X is its potential therapeutic applications in various diseases. Additionally, N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been shown to have a favorable pharmacokinetic profile, which makes it a potential candidate for drug development. However, one of the limitations of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X is the lack of clinical data, which makes it difficult to assess its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X. One potential direction is the optimization of its pharmacological properties, such as its potency and selectivity. Additionally, further preclinical studies are needed to assess the safety and efficacy of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X in animal models. Finally, clinical trials are needed to evaluate the safety and efficacy of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X in humans, which will ultimately determine its potential as a therapeutic agent.
Conclusion
N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X is a novel small molecule that has gained significant attention in the scientific community for its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there is still much to be learned about N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X, its potential as a therapeutic agent makes it an exciting area of research for the future.

Synthesis Methods

N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X can be synthesized through a multi-step process that involves the reaction of various reagents. The synthesis typically begins with the reaction of 3,4-dimethoxy-N-methylbenzenesulfonamide with N-(4-bromobenzyl)piperazine, followed by the reaction with 2-oxoethyl isocyanate. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several preclinical studies have demonstrated the efficacy of N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X in inhibiting tumor growth and inducing apoptosis in cancer cells. N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has also been shown to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-3,4-dimethoxy-N-methylbenzenesulfonamide X has been studied for its neuroprotective effects and its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.